Cas no 452088-45-8 (4-(2,4-dimethylphenyl)amino-3-nitrobenzoic acid)

• Product Name: 4-(2,4-dimethylphenyl)amino-3-nitrobenzoic acid
• CAS No: 452088-45-8
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6561768
• Update Time: 2025-05-21

4-(2,4-dimethylphenyl)amino-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)amino-3-nitrobenzoic acid
• 4-[(2,4-dimethylphenyl)amino]-3-nitrobenzoic acid
• Benzoic acid, 4-[(2,4-dimethylphenyl)amino]-3-nitro-

• Inchi： 1S/C15H14N2O4/c1-9-3-5-12(10(2)7-9)16-13-6-4-11(15(18)19)8-14(13)17(20)21/h3-8,16H,1-2H3,(H,18,19)
• InChI Key： FQSRPKMRCHWNHH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2=CC=C(C)C=C2C)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±45.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)

Additional information on 4-(2,4-dimethylphenyl)amino-3-nitrobenzoic acid

Introduction to 4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid (CAS No. 452088-45-8)

4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid, identified by the CAS registry number 452088-45-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group attached to a dimethylphenyl ring and a nitro group on the benzoic acid moiety. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications in drug development, materials synthesis, and analytical chemistry.

The synthesis of 4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. The compound's structure allows for various functional groups to be introduced, making it a versatile building block for more complex molecules. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs, which has been achieved through the use of novel catalysts and reaction conditions.

In terms of physical properties, this compound exhibits a melting point of approximately 170°C and is sparingly soluble in water. Its solubility increases significantly in polar organic solvents such as dimethylformamide (DMF) and acetonitrile. These properties make it suitable for use in various chemical reactions, including those requiring high temperatures or specific solvent environments.

Recent research has highlighted the potential of 4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid in the development of new pharmaceutical agents. Its amino group can act as a hydrogen bond donor, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the nitro group imparts electron-withdrawing effects, enhancing the compound's ability to participate in redox reactions. These characteristics make it a promising candidate for anti-inflammatory and anticancer drug development.

In the field of materials science, this compound has been explored as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions has led to its use in constructing MOFs with high surface area and porosity. Recent studies have demonstrated its potential in gas storage applications, particularly for gases such as carbon dioxide and methane.

The application of 4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid in analytical chemistry has also seen significant progress. Its distinct UV-vis absorption properties make it an ideal candidate for use as a chromophore in sensors and optical devices. Researchers have developed sensors based on this compound that can detect trace amounts of heavy metal ions in aqueous solutions with high sensitivity.

In conclusion, 4-(2,4-Dimethylphenyl)Amino-3-Nitrobenzoic Acid (CAS No. 452088-45-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new materials and pharmaceutical agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.